Cas no 105675-85-2 (4-Bromo-1-methyl-1H-pyrazol-5-amine)

4-Bromo-1-methyl-1H-pyrazol-5-amine structure
105675-85-2 structure
Product Name:4-Bromo-1-methyl-1H-pyrazol-5-amine
CAS No:105675-85-2
MF:C4H6BrN3
MW:176.014539241791
MDL:MFCD00068157
CID:91301
PubChem ID:600351
Update Time:2025-04-18

4-Bromo-1-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-1-methyl-1H-pyrazol-5-amine
    • BUTTPARK 24\09-52
    • 5-AMINO-4-BROMO-1-METHYLPYRAZOLE
    • 3-Amino-4-Bromo-2-Methyl-1H-Pyrazole
    • 5-Amino-4-bromo-1-methyl-1H-pyrazole
    • 3-AMINO-4-BROMO-2-METHYLPYRAZOLE
    • 4-bromo-2-methylpyrazol-3-amine
    • 4-Bromo-2-methyl-2H-pyrazol-3-ylamine
    • 105675-85-2
    • 1H-Pyrazol-5-amine, 4-bromo-1-methyl-
    • DTXSID00344911
    • AMY12180
    • 1955553-75-9
    • 1H-Pyrazol-5-amine,4-bromo-1-methyl-
    • AKOS005258525
    • FS-1086
    • EN300-248943
    • 5-amino-4-bromo-l-methylpyrazole
    • BL009251
    • SY030450
    • NS00016031
    • 4-bromo-2-methyl-pyrazol-3-amine
    • MFCD00068157
    • 3-amino-4-bromo-2-methylpyrazol
    • W-204588
    • 4-Bromo-1-methyl-1H-pyrazol-5-amine, AldrichCPR
    • 5-Amino-4-bromo-1-methyl-1H-pyrazole, 97%
    • CS-W017424
    • A801299
    • 4-bromo-2-methyl-2,3-dihydro-1H-pyrazol-3-imine
    • FT-0614964
    • 4-Bromo-1-methyl-1H-pyrazol-5-amine #
    • DS-2700
    • SCHEMBL1358407
    • DB-026045
    • MDL: MFCD00068157
    • Inchi: 1S/C4H6BrN3/c1-8-4(6)3(5)2-7-8/h2H,6H2,1H3
    • InChI Key: ODFDZOQJRPDQDF-UHFFFAOYSA-N
    • SMILES: BrC1C=NN(C)C=1N
    • BRN: 7579192

Computed Properties

  • Exact Mass: 174.97500
  • Monoisotopic Mass: 174.975
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 87.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 0.6
  • Topological Polar Surface Area: 43.8A^2

Experimental Properties

  • Color/Form: Cream odourless powder
  • Density: 1.91
  • Melting Point: 104 °C
  • Boiling Point: 275 ºC
  • Flash Point: 120 ºC
  • Refractive Index: 1.678
  • PSA: 43.84000
  • LogP: 1.34600
  • Solubility: Insoluble in water

4-Bromo-1-methyl-1H-pyrazol-5-amine Security Information

  • Hazard Statement: Irritant
  • Hazard Category Code: 36/37-39-22
  • Safety Instruction: S26-S36/37/39
  • Hazardous Material Identification: Xi
  • Safety Term:S26-36/37/39
  • HazardClass:IRRITANT
  • Risk Phrases:R36/37
  • Storage Condition:-20°C Freezer

4-Bromo-1-methyl-1H-pyrazol-5-amine Pricemore >>

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